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Compound of Interest

Compound Name: Flt3-IN-3

Cat. No.: B2587500 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Flt3-IN-3. Adherence to these procedures is

critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Chemical Properties
Flt3-IN-3 is a potent kinase inhibitor.[1][2] The primary hazards associated with this compound

are detailed in its Safety Data Sheet (SDS).[3] It is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[3]

Summary of Chemical and Hazard Information:
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Property Value Reference

Chemical Name Flt3-IN-3 [3]

Synonyms Not specified [3]

CAS Number 2229050-90-0 [3]

Molecular Formula C27H38N8O [3]

Molecular Weight 490.64 g/mol [3]

GHS Classification

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[3]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin

contact, or ingestion. The following PPE should be worn at all times when handling Flt3-IN-3.

Required Personal Protective Equipment:
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PPE Category Specific Requirements Rationale

Hand Protection

Double-gloving with nitrile or

other chemically resistant

gloves.

Prevents skin contact. Double

gloving provides an extra layer

of protection in case of a tear

in the outer glove.

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.

Protects eyes from splashes

and aerosols.

Body Protection

A fully buttoned lab coat,

preferably a disposable gown

resistant to chemical

permeation.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95

respirator or higher, especially

when handling the powder

form or creating solutions.

Prevents inhalation of the

compound, which can be

harmful.

Face Protection

A face shield should be used in

addition to safety

glasses/goggles when there is

a significant risk of splashing.

Provides an additional barrier

of protection for the entire

face.

Operational and Disposal Plans
Safe Handling and Storage Protocol
Workflow for Safe Handling of Flt3-IN-3:
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Preparation

Handling

Cleanup & Storage

Review Safety Data Sheet (SDS)

Don appropriate Personal Protective Equipment (PPE)

Prepare a designated handling area (e.g., chemical fume hood)

Weigh the compound in a ventilated enclosure

Prepare solutions in a chemical fume hood

Label all containers clearly

Decontaminate work surfaces

Dispose of waste in designated hazardous waste containers

Store Flt3-IN-3 according to SDS recommendations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Flt3-IN-3.
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Step-by-Step Handling Procedures:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Flt3-IN-3 before beginning any work.

[3]

Ensure all required PPE is available and in good condition.

Designate a specific area for handling, preferably a certified chemical fume hood, to

contain any potential spills or aerosols.

Weighing and Solution Preparation:

When handling the solid form, use a ventilated balance enclosure or a chemical fume

hood to avoid inhalation of the powder.

Prepare solutions in a chemical fume hood.

Use caution to avoid generating aerosols.

Labeling and Storage:

Clearly label all containers with the compound name, concentration, date, and appropriate

hazard symbols.

Store Flt3-IN-3 in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[3]

The recommended storage temperature is -20°C for the powder and -80°C for solutions in

solvent.[3]

Disposal Plan
Flt3-IN-3 is very toxic to aquatic life, and therefore, proper disposal is crucial to prevent

environmental contamination.[3]

Waste Disposal Workflow:
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Segregate Flt3-IN-3 waste from other waste streams

Collect solid waste in a labeled, sealed container Collect liquid waste in a labeled, sealed, and chemically compatible container

Store waste containers in a designated secondary containment area

Arrange for disposal by a licensed hazardous waste disposal company

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Flt3-IN-3 waste.

Step-by-Step Disposal Procedures:

Segregation: Do not mix Flt3-IN-3 waste with other laboratory waste.

Solid Waste:

Collect all contaminated solid waste, including gloves, disposable lab coats, and weighing

papers, in a clearly labeled, sealed hazardous waste container.

Liquid Waste:

Collect all solutions containing Flt3-IN-3 in a dedicated, labeled, and sealed waste

container made of a compatible material.

Storage of Waste:

Store waste containers in a designated, secure area with secondary containment to

prevent spills.
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Final Disposal:

Dispose of all Flt3-IN-3 waste through your institution's environmental health and safety

office or a licensed hazardous waste disposal company.[3] Do not dispose of it down the

drain.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

Hazard and Control Measures:

Potential Hazards

Control Measures

Inhalation

Use in Ventilated Area

Mitigated by

Skin/Eye Contact

Wear Appropriate PPE

Mitigated by

Ingestion

No Eating/Drinking in Lab

Mitigated by

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Flt3-IN-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2587500#personal-protective-equipment-for-
handling-flt3-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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